(2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid

• IUPAC Name: (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid
• InChI: InChI=1S/C12H15FN2O4/c1-7(16)10(11(17)18)14-12(19)15(2)9-5-3-8(13)4-6-9/h3-7,10,16H,1-2H3,(H,14,19)(H,17,18)/t7-,10+/m1/s1
• InChI Key: QPZKMXSXWVCULG-XCBNKYQSSA-N
• Canonical SMILES: CC(C(C(=O)O)NC(=O)N(C)C1=CC=C(C=C1)F)O
• Isomeric SMILES: C[C@H]([C@@H](C(=O)O)NC(=O)N(C)C1=CC=C(C=C1)F)O
• Molecular Formula: C12H15FN2O4
• Molecular Weight: 270.26 g/mol

Description

(2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid, also known as MK-8876, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the treatment of various diseases.

Mechanism of Action

(2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid works by inhibiting the enzyme beta-secretase, which is responsible for the production of beta-amyloid. By inhibiting beta-secretase, (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid can reduce the production of beta-amyloid, which in turn can slow down the progression of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid can significantly reduce the production of beta-amyloid in the brain. This reduction in beta-amyloid production can help to slow down the progression of Alzheimer's disease. (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid has also been shown to improve glucose tolerance and reduce body weight in animal studies, indicating its potential applications in the treatment of diabetes and obesity.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid is its specificity for beta-secretase, which reduces the risk of off-target effects. However, one of the limitations of (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid. One direction is to develop more efficient synthesis methods to improve the yield and purity of the compound. Another direction is to study the pharmacokinetics and pharmacodynamics of (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid in vivo to determine its efficacy and safety. Additionally, further studies are needed to determine the optimal dosage and administration route for (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid. Finally, more research is needed to explore the potential applications of (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid in the treatment of other diseases, such as cancer and neurodegenerative diseases.

Synthesis Methods

(2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of (S)-3-hydroxybutanoic acid with 4-fluorobenzylamine to form (S)-2-[(4-fluorophenyl)methylamino]-3-hydroxybutanoic acid. This compound is then reacted with isobutyl chloroformate to form (S)-2-[(4-fluorophenyl)methylcarbamoyl]amino]-3-hydroxybutanoic acid. Finally, the compound is resolved using a chiral stationary phase to obtain (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid.

Scientific Research Applications

(2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid has been extensively studied for its potential applications in the treatment of various diseases. One of the most promising applications is in the treatment of Alzheimer's disease. Studies have shown that (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid can inhibit the production of beta-amyloid, a protein that is believed to play a role in the development of Alzheimer's disease. (2S,3R)-2-[[(4-fluorophenyl)-methylcarbamoyl]amino]-3-hydroxybutanoic acid has also been studied for its potential applications in the treatment of diabetes, obesity, and cardiovascular diseases.